Cas no 80126-41-6 (Isocembrol)

Isocembrol Properties

Names and Identifiers

• Isocembrol

• InChIKey： YAPXSYXFLHDPCK-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H34O/c1-16(2)19-12-11-18(4)9-6-8-17(3)10-7-14-20(5,21)15-13-19/h9-10,13,15-16,19,21H,6-8,11-12,14H2,1-5H3
• SMILES： CC(C)C1CC\C(C)=C/CC\C(C)=C/CCC(C)(O)\C=C\1 |c:7,12,t:19|

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Heavy Atom Count: 27
• Complexity: 447
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0